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Compound of Interest

Compound Name: Trihexylphosphine

Cat. No.: B1293673

For Researchers, Scientists, and Drug Development Professionals

Trihexylphosphine is a versatile organophosphorus compound utilized as a ligand in
organometallic chemistry and catalysis. Its air-sensitive and irritant nature necessitates strict
adherence to safety protocols to ensure the well-being of laboratory personnel and the integrity
of experimental outcomes. This in-depth guide provides a comprehensive overview of the
safety and handling precautions for trihexylphosphine, including its chemical and physical

properties, potential hazards, recommended personal protective equipment, and emergency
procedures.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of trihexylphosphine is
fundamental to its safe handling.
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Property Value Reference
Molecular Formula C18H39P [1112]

Molar Mass 286.48 g/mol [11[2][3]
Appearance Colorless liquid [11[2]
Density 0.83 g/cm?3 [1112]
Melting Point 20 °C [1]

Boiling Point 227 °C @ 50 mmHg [1112]

Flash Point 179.1°C [1]
Refractive Index 1.4640 to 1.4680 [1]
Sensitivity Air sensitive [1]

Solubili Insoluble in water. Soluble in
olubility
most organic solvents.

Hazard Identification and Classification

Trihexylphosphine is classified as a hazardous substance. The following table summarizes its
GHS hazard classifications.

Hazard Class Category Hazard Statement

H315: Causes skin irritation.[3]

Skin Corrosion/Irritation Category 2 )
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.[3][4]
May cause an allergic skin H317: May cause an allergic
i Category 1 ] )
reaction skin reaction.[3]

Primary Hazards:

e Irritant: Causes irritation to the skin, eyes, and respiratory system.[1][4]
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o Air Sensitive: Reacts with air, which can affect its integrity and potentially lead to the
formation of hazardous byproducts.[1]

Toxicity Profile

While specific toxicological data for trihexylphosphine is limited, data from analogous trialky!l
and triarylphosphines can be used to infer its potential toxicity.

Toxicity Data

(Analogous Value Species Compound
Compounds)

LD50 Oral 700 mg/kg Rat Triphenylphosphine
LC50 Inhalation > 1,600 mg/m3/10min Mouse Trioctylphosphine[1]
Dermal LD50 > 4000 mg/kg bw Rabbit Triphenylphosphine

Trialkylphosphines are generally considered to be acute hazards. Inhalation can lead to
respiratory distress, and skin contact may cause lasting irritation.[1]

Safe Handling and Storage

Adherence to strict handling and storage protocols is crucial for minimizing exposure and
ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling trihexylphosphine.
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PPE Type Specification

Safety glasses with side shields or chemical
Eye/Face Protection safety goggles. A face shield may be required in

situations with a higher risk of splashing.[4][5]

Chemical-resistant gloves (e.g., butyl rubber). A
Skin Protection lab coat or protective suit should be worn to

prevent skin contact.[4][5]

A gas mask or vapor respirator should be used,
Respiratory Protection especially when handling outside of a fume

hood or in poorly ventilated areas.[4][5]

Handling Procedures

» Ventilation: All handling of trihexylphosphine should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[4]

 Inert Atmosphere: Due to its air sensitivity, trihexylphosphine should be handled under an
inert atmosphere (e.g., nitrogen or argon).[4]

e Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[4]

» Hygiene: Wash hands and face thoroughly after handling.[4]

Storage Requirements

o Container: Keep the container tightly closed.[4]

» Conditions: Store in a cool, dry, and dark place.[1][4] The recommended storage temperature
is room temperature or 2-8°C, under nitrogen.[1]

o Incompatibilities: Store away from strong oxidizing agents and strong acids.[1]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is essential.
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First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air and keep them
Inhalation comfortable for breathing. Seek medical

attention if you feel unwell.[4]

Immediately take off all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact s .
water. If skin irritation occurs, seek medical

advice.[4]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact . . o .

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4]

Rinse mouth with water. Seek medical attention.

[4]

Ingestion

Spill and Disposal Procedures

o Spill Containment: Wear suitable protective equipment. Isolate the spill area and prevent
entry into drains.

¢ Cleanup: For small spills, absorb the material with a non-combustible absorbent material
(e.g., sand) and place it into a sealed container for disposal.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations. Entrust
disposal to a licensed waste disposal company.[4]

Fire and Explosion Data
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Property Value

Flash Point 179.1 °C[1]

Dry powder, foam, water spray, carbon dioxide

Suitable Extinguishing Media
(C0O2).[4]

May produce toxic fumes of phosphorus oxides
Hazardous Combustion Products ) ]
and phosphine upon heating.[4]

Experimental Protocols for Hazard Assessment

The following are summaries of standardized OECD protocols for assessing the skin and eye
irritation potential of a chemical like trihexylphosphine.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

This test provides information on the health hazards likely to arise from dermal exposure to a
substance.[6]

e Principle: A single dose of the test substance is applied to a small area of the skin
(approximately 6cmz2) of an animal, typically an albino rabbit.[6] The exposure period is 4
hours, after which the residual substance is removed.[6]

» Observation: The animal is observed for signs of erythema (redness) and edema (swelling)
for up to 14 days.[6]

» Classification: The dermal irritation scores are evaluated based on the nature, severity, and
reversibility of the lesions. If the responses persist to the end of the 14-day observation
period, the substance is considered an irritant.[6]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This guideline is used to assess the potential of a substance to cause eye irritation or damage.

o Principle: A weight-of-the-evidence analysis of existing data is performed first to avoid
unnecessary animal testing.[7] If testing is necessary, a single dose of the substance is
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applied to the eye of an animal.

o Procedure: The use of analgesics and anesthetics is recommended to avoid pain and
distress to the animal.[7]

» Classification: The substance is classified based on the severity and reversibility of eye
lesions. Substances known to be corrosive or severely irritating to the skin are presumed to
be corrosive to the eyes as well and should not be tested in vivo.[7]

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of trihexylphosphine
in a research setting.
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Trihexylphosphine Safe Handling Workflow

Preparation & Risk Assessment

Conduct Risk Assessment

(Review SDS, identify hazards)

Y

Gather Materials
(Chemical, inert gas, glassware)

Y

Don Appropriate PPE
(Gloves, goggles, lab coat, respirator)

Cleanup & Waste Disposal

Decontaminate Glassware
& Work Area

Segregate & Label
Hazardous Waste

Dispose of Waste via
Authorized Channels

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Handling & Eqrerimentation

Work in a Certified
Chemical Fume Hood

Y

Handle Under
Inert Atmosphere

Y

Perform Experiment

Y

Monitor for Spills
or Exposure

I Spill Occurs

Personal Exposure

Administer First Aid
(Eye wash, safety shower)

Notify Supervisor &
Emergency Services
Follow Spill
Cleanup Protocol

Caption: Workflow for the safe handling of trihexylphosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Trihexylphosphine: A Comprehensive Technical Guide
to Safe Handling and Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293673#trihexylphosphine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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